5-Chloro-2-methoxybenzenethiol
Cat. No. B2881360
CAS No.:
768-13-8
M. Wt: 174.64
InChI Key: YNNXBGVXIHSTCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08003703B2
Procedure details
Triphenylphosphine (11.4 g) was added portionwise to a stirred solution of 5-chloro-2-methoxybenzenesulphonyl chloride (3.0 g) in THF (30 ml). Water (4 ml) was added and the mixture stirred at RT for 2 h, after which the reaction was diluted with water (25 ml) then 2M sodium hydroxide solution and washed with ether. The aqueous layer was acidified with 2M hydrochloric acid and extracted with ethylacetate. The organic layer was dried and evaporated under reduced pressure, yield 3.1 g.
Identifiers
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REACTION_CXSMILES
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C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Cl:20][C:21]1[CH:22]=[CH:23][C:24]([O:31][CH3:32])=[C:25]([S:27](Cl)(=O)=O)[CH:26]=1>C1COCC1.O>[Cl:20][C:21]1[CH:22]=[CH:23][C:24]([O:31][CH3:32])=[C:25]([SH:27])[CH:26]=1
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Inputs
Step One
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Name
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|
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Quantity
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11.4 g
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC=1C=CC(=C(C1)S(=O)(=O)Cl)OC
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
|
O
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Step Three
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Name
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Quantity
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4 mL
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|
Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred at RT for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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|
Details
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2M sodium hydroxide solution and washed with ether
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethylacetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under reduced pressure, yield 3.1 g
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
